Cas no 99513-18-5 (2-bromo-1-(2-methanesulfonylphenyl)ethan-1-one)

• Product Name: 2-bromo-1-(2-methanesulfonylphenyl)ethan-1-one
• CAS No: 99513-18-5
• MF: C₉H₉BrO₃S
• MW: 277.134960889816
• MDL: MFCD08695902
• CID: 4383693
• PubChem ID: 16640208
• Update Time: 2025-06-07

2-bromo-1-(2-methanesulfonylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-bromo-1-[2-(methylsulfonyl)phenyl]-
• 2-bromo-1-(2-methanesulfonylphenyl)ethan-1-one
• 2-Bromo-1-(2-(methylsulfonyl)phenyl)ethanone
• 2-Bromo-1-[2-(methylsulfonyl)phenyl]ethanone
• EN300-23329704
• AKOS000282414
• 2-bromo-1-(2-methylsulfonylphenyl)ethanone
• 865-158-2
• 2-(Methylsulphonyl)phenacyl bromide
• SCHEMBL5028957
• 99513-18-5
• DTXSID201258967

• MDL： MFCD08695902
• Inchi： 1S/C9H9BrO3S/c1-14(12,13)9-5-3-2-4-7(9)8(11)6-10/h2-5H,6H2,1H3
• InChI Key： MXFPKVYLTQKKFV-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC=C1S(C)(=O)=O)CBr

Computed Properties

• Exact Mass: 275.94558Da
• Monoisotopic Mass: 275.94558Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59.6Ų

Additional information on 2-bromo-1-(2-methanesulfonylphenyl)ethan-1-one

2-Bromo-1-(2-Methanesulfonylphenyl)ethan-1-one (CAS No. 99513-18-5): A Comprehensive Overview

2-Bromo-1-(2-methanesulfonylphenyl)ethan-1-one (CAS No. 99513-18-5) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, also known as 2-bromo-1-(2-methylsulfonylphenyl)ethanone, is characterized by its unique structural features, which include a bromo group, a methylsulfonylphenyl moiety, and a ketone functional group. These properties make it an attractive candidate for various applications, particularly in the development of novel pharmaceuticals and chemical intermediates.

The synthesis of 2-bromo-1-(2-methanesulfonylphenyl)ethan-1-one typically involves a multi-step process that begins with the reaction of 2-methylsulfonylbenzaldehyde with an appropriate bromoalkylating agent. The resulting intermediate is then oxidized to form the ketone. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound, which is crucial for sustainable pharmaceutical manufacturing.

In the realm of medicinal chemistry, 2-bromo-1-(2-methanesulfonylphenyl)ethan-1-one has shown promise as a key intermediate in the synthesis of various bioactive molecules. One notable application is its use in the development of inhibitors for specific enzymes involved in disease pathways. For instance, studies have demonstrated that derivatives of this compound can effectively inhibit kinases, which are key targets in cancer therapy. The bromo group and the methylsulfonylphenyl moiety contribute to the compound's ability to form stable interactions with target proteins, enhancing its potency and selectivity.

Recent research has also explored the potential of 2-bromo-1-(2-methanesulfonylphenyl)ethan-1-one in the treatment of neurodegenerative diseases. Studies have shown that certain derivatives of this compound can cross the blood-brain barrier and exhibit neuroprotective effects. These findings suggest that 2-bromo-1-(2-methanesulfonylphenyl)ethan-1-one could serve as a valuable starting point for the development of new therapeutic agents targeting conditions such as Alzheimer's disease and Parkinson's disease.

The physical and chemical properties of 2-bromo-1-(2-methanesulfonylphenyl)ethan-1-one have been extensively studied to understand its behavior in different environments. It is a solid at room temperature with a melting point ranging from 60 to 65°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for use in various chemical reactions and biological assays.

Safety and handling guidelines for 2-bromo-1-(2-methanesulfonylphenyl)ethan-1-one are essential for ensuring the well-being of laboratory personnel and maintaining compliance with regulatory standards. The compound should be stored in a cool, dry place away from sources of heat and moisture. Appropriate personal protective equipment (PPE), including gloves, goggles, and lab coats, should be worn when handling this material. Additionally, proper ventilation is crucial to prevent inhalation of vapors or dust particles.

In conclusion, 2-bromo-1-(2-methanesulfonylphenyl)ethan-1-one (CAS No. 99513-18-5) is a multifaceted compound with significant potential in both research and industrial applications. Its unique structural features and versatile reactivity make it an invaluable tool in the development of novel pharmaceuticals and chemical intermediates. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in the field of medicinal chemistry.